5-(4-Ethylphenyl)-2-fluorophenol, 95%

• IUPAC Name: 5-(4-ethylphenyl)-2-fluorophenol
• InChI: InChI=1S/C14H13FO/c1-2-10-3-5-11(6-4-10)12-7-8-13(15)14(16)9-12/h3-9,16H,2H2,1H3
• InChI Key: ROCQLAGWAXIVFQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)F)O
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID00684127
• Molecular Weight: 216.25 g/mol
• CAS No.: 1262001-09-1

Description

5-(4-Ethylphenyl)-2-fluorophenol, 95% (5-EFP-2-FP) is a synthetic compound that has a wide range of applications in scientific research and laboratory experiments. It is an aromatic compound with a molecular formula of C10H11FO and a molecular weight of 166.19 g/mol. 5-EFP-2-FP is a colorless solid at room temperature and is soluble in most organic solvents. It is also a sensitive compound that should be stored in a cool, dry place and protected from light.

Mechanism of Action

The mechanism of action of 5-(4-Ethylphenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of thymidine, a building block of DNA. By inhibiting thymidylate synthase, 5-(4-Ethylphenyl)-2-fluorophenol, 95% prevents the synthesis of thymidine, which in turn leads to the inhibition of DNA synthesis and cell growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Ethylphenyl)-2-fluorophenol, 95% are not well understood. However, it has been shown to inhibit the activity of thymidylate synthase, which is involved in DNA synthesis. In addition, it has been shown to inhibit the growth of certain fungal species, suggesting that it may have antifungal properties.

Advantages and Limitations for Lab Experiments

5-(4-Ethylphenyl)-2-fluorophenol, 95% is a useful compound for laboratory experiments due to its low cost and ease of synthesis. It is also a sensitive compound that should be stored in a cool, dry place and protected from light. However, the compound is not very stable and can degrade over time. In addition, its mechanism of action is not fully understood, which may limit its effectiveness in certain applications.

Future Directions

There are a number of potential future directions for the use of 5-(4-Ethylphenyl)-2-fluorophenol, 95%. One potential direction is to further investigate its mechanism of action and its potential applications in drug discovery. In addition, further research could be conducted to investigate its potential use as an antifungal agent. Finally, further studies could be conducted to investigate its potential use in the synthesis of other organic compounds and polymers.

Synthesis Methods

5-(4-Ethylphenyl)-2-fluorophenol, 95% can be synthesized using the Friedel-Crafts alkylation reaction. In this reaction, 4-ethylphenol is reacted with 2-fluorobenzoyl chloride in the presence of anhydrous aluminum chloride to form 5-(4-Ethylphenyl)-2-fluorophenol, 95%. The reaction is typically carried out at temperatures between 80-120°C and a pressure of 1-2 bar. The reaction can be monitored by thin-layer chromatography (TLC) and the product can be isolated by vacuum distillation.

Scientific Research Applications

5-(4-Ethylphenyl)-2-fluorophenol, 95% has a wide range of scientific applications. It has been used in the synthesis of various organic compounds, such as heterocyclic compounds and polymers. It has also been used as a reagent in the synthesis of biologically active compounds, such as inhibitors of the enzyme thymidylate synthase. In addition, 5-(4-Ethylphenyl)-2-fluorophenol, 95% has been used to study the mechanism of action of certain drugs, such as the antifungal drug fluconazole.